Cas no 900152-53-6 (3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid)

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The compound features a t-butyldimethylsilyl (TBS) protecting group on the phenolic hydroxyl, enhancing its stability and solubility in organic solvents while maintaining reactivity. The methoxy substituent at the 4-position further modulates electronic properties, facilitating selective coupling reactions. This reagent is particularly valuable in pharmaceutical and materials science research for constructing complex biaryl structures. Its robust shelf stability and compatibility with various reaction conditions make it a preferred choice for synthetic chemists. The compound's structural features allow for efficient deprotection and subsequent functionalization, offering flexibility in multi-step synthesis.
3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid structure
900152-53-6 structure
Product Name:3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid
CAS No:900152-53-6
MF:C13H23BO4Si
MW:282.21582531929
MDL:MFCD11855851
CID:839864
PubChem ID:25169829
Update Time:2025-07-02

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(T-BUTYLDIMETHYLSILYLOXY)-4-METHOXYPHENYLBORONIC ACID
    • 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic
    • B-4225
    • YENCFJOVWUOWKV-UHFFFAOYSA-N
    • F71964
    • AKOS015837862
    • (3-{[tert-Butyl(dimethyl)silyl]oxy}-4-methoxyphenyl)boronic acid
    • A860940
    • FT-0750543
    • [3-[tert-butyl(dimethyl)silyl]oxy-4-methoxyphenyl]boronic acid
    • [3-[tert-butyl(dimethyl)silyl]oxy-4-methoxy-phenyl]boronic acid
    • BS-23002
    • SCHEMBL14721223
    • MFCD11855851
    • 3-(tert-butyldimethylsilyloxy)-4-methoxyphenylboronic acid
    • 3-tert-butyl-dimethylsilyloxy-4-methoxyphenylboronic acid
    • CS-0135281
    • DTXSID30648954
    • (3-((tert-Butyldimethylsilyl)oxy)-4-methoxyphenyl)boronic acid
    • 3-(T-BUTYLDIMETHYLSILYLOXY)-4-METHOXYPHENYLBORONICACID
    • 900152-53-6
    • DA-01333
    • 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]-4-METHOXYPHENYLBORONIC ACID
    • 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid
    • MDL: MFCD11855851
    • Inchi: 1S/C13H23BO4Si/c1-13(2,3)19(5,6)18-12-9-10(14(15)16)7-8-11(12)17-4/h7-9,15-16H,1-6H3
    • InChI Key: YENCFJOVWUOWKV-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=C(B(O)O)C=CC=1OC

Computed Properties

  • Exact Mass: 282.14600
  • Monoisotopic Mass: 282.1458659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92000
  • LogP: 1.75900

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid Pricemore >>

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3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid Suppliers

Amadis Chemical Company Limited
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(CAS:900152-53-6)3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid
Order Number:A860940
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:27
Price ($):339.0
Email:sales@amadischem.com

Additional information on 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid

Comprehensive Overview of 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid (CAS No. 900152-53-6)

3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid (CAS No. 900152-53-6) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique t-Butyldimethylsilyl (TBS) protecting group and a methoxyphenyl backbone, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular structure, C13H23BO4Si, offers excellent stability and reactivity, catering to modern green chemistry trends and catalytic applications.

In recent years, the demand for boronic acid compounds like 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid has surged due to their role in developing bioconjugates, sensors, and drug candidates. Researchers frequently search for "boronic acid Suzuki coupling" or "TBS-protected boronic acids," reflecting its prominence in peptide synthesis and biomedical engineering. The compound’s hydrolytic stability and compatibility with aqueous conditions align with the growing focus on sustainable chemistry and low-toxicity reagents.

One of the key advantages of CAS No. 900152-53-6 is its adaptability in heterocycle formation, a hotspot in drug discovery. Pharmaceutical companies leverage its regioselective reactivity to design kinase inhibitors and anticancer agents, addressing popular queries like "boronic acids in targeted therapy." Additionally, its silicon-oxygen bond enhances solubility in non-polar solvents, simplifying purification processes—a critical factor for high-throughput screening workflows.

From a technical perspective, 3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid exhibits remarkable chemo- and stereoselectivity, making it ideal for asymmetric synthesis. Its electron-rich aromatic system facilitates Pd-catalyzed transformations, a topic frequently explored in academic publications and patent filings. Users often inquire about "handling air-sensitive boronic acids" or "storing TBS-protected compounds," underscoring the need for proper anhydrous conditions and argon/nitrogen atmospheres during storage.

In material science, this compound contributes to advancements in organic electronics and supramolecular assemblies. Its boron-centered Lewis acidity enables interactions with diol-containing molecules, relevant for glucose sensing and polymer functionalization. Such applications resonate with trending searches like "boronic acids in smart materials" or "bioresponsive polymers," highlighting its interdisciplinary relevance.

To summarize, CAS No. 900152-53-6 represents a critical building block for cutting-edge research. Its synergy with green synthesis protocols, pharmaceutical innovation, and advanced materials ensures sustained interest across industries. As laboratories prioritize atom-efficient methodologies and eco-friendly catalysts, this compound’s role will undoubtedly expand, answering pressing questions in modern chemistry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:900152-53-6)3-(t-Butyldimethylsilyloxy)-4-methoxyphenylboronic acid
A860940
Purity:99%
Quantity:5g
Price ($):339.0
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